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Compound of Interest

Compound Name: 1,2-Dibromocyclooctane

Cat. No.: B11955411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
1,2-Dibromocyclooctane, with a specific focus on its melting and boiling points. This
document is intended to serve as a valuable resource for professionals in research and
development who require accurate physical data and experimental context for this compound.

Core Physical Properties

1,2-Dibromocyclooctane is a halogenated cyclic hydrocarbon. The presence of two bromine
atoms on the cyclooctane ring significantly influences its physical characteristics. It is important
to consider that 1,2-Dibromocyclooctane can exist as two sterecisomers: cis-1,2-
Dibromocyclooctane and trans-1,2-Dibromocyclooctane. The spatial arrangement of the
bromine atoms in these isomers can lead to differences in their physical properties.

Data Presentation: Melting and Boiling Points

The available quantitative data for the melting and boiling points of 1,2-Dibromocyclooctane
are summarized in the table below. It is critical to note the pressure at which boiling points are
measured, as this significantly affects the observed temperature.
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Property Value Conditions Data Type Isomer
Boiling Point 261.8 °C 760 mmHg Not Specified Not Specified
Boiling Point 133-134 °C 8 Torr Not Specified Not Specified
Melting Point 2'47 C (29562 Not Applicable Calculated trans

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,2-
Dibromocyclooctane are not readily available in standard chemical databases. However, this
guide outlines the general and widely accepted methodologies for determining the melting and
boiling points of organic compounds. It is presumed that the reported values were obtained
using techniques similar to those described below.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The melting
point is a crucial indicator of purity.

General Protocol (Capillary Method):

o Sample Preparation: A small amount of the finely powdered solid compound is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a thermometer or a digital temperature sensor. The
capillary is positioned adjacent to the temperature sensor to ensure accurate reading.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the range.
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 Purity Indication: A sharp melting range (typically <1 °C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The normal boiling point is measured at an atmospheric pressure of 760
mmHg.

General Protocol (Distillation Method):

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned
so that its top is level with the bottom of the side arm of the distillation flask.

e Heating: The liquid in the distillation flask is heated using a suitable heat source (e.g., a
heating mantle or water bath) to bring it to a boil. Boiling chips are added to ensure smooth
boiling.

o Equilibrium: As the liquid boils, the vapor rises, and when the vapor temperature stabilizes,
this indicates that the vapor is in thermal equilibrium with the boiling liquid.

Temperature Reading: The temperature of the vapor is recorded as the boiling point.
Boiling Point at Reduced Pressure (Vacuum Distillation):

For compounds that decompose at their atmospheric boiling point, the boiling point is
determined at a reduced pressure.

o Apparatus Setup: A vacuum distillation apparatus is used, which is similar to a simple
distillation setup but is connected to a vacuum source. A manometer is included to measure
the pressure within the system.

e Procedure: The procedure is similar to that of a simple distillation, but the pressure inside the
apparatus is lowered to the desired value before heating begins. The boiling point is then
recorded along with the corresponding pressure.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the synthesis and subsequent
determination of the physical properties of 1,2-Dibromocyclooctane.

Caption: Workflow for Synthesis and Physical Property Analysis.

This guide provides the currently available data on the physical properties of 1,2-
Dibromocyclooctane and outlines the standard methodologies for their determination. Further
experimental work is required to establish a definitive, experimentally verified melting point for
both the cis and trans isomers. Researchers are encouraged to consult primary literature when
synthesizing and characterizing this compound to obtain the most accurate and detailed

information.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,2-Dibromocyclooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11955411#physical-properties-of-1-2-
dibromocyclooctane-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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